methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate
Overview
Description
Methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate (MTC) is an organic compound with a wide range of applications in the field of scientific research. MTC is used as a reagent for synthesizing new compounds, as a tool for studying biochemical and physiological processes, and as a drug target for drug discovery.
Mechanism of Action
Methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins and other inflammatory mediators. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain. In addition, this compound has been shown to inhibit the activity of other enzymes, such as thromboxane synthase and lipoxygenase.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. In addition, it has been shown to inhibit the activity of enzymes involved in the production of prostaglandins and other inflammatory mediators, as well as enzymes involved in the production of thromboxane and lipoxygenase. Finally, this compound has been shown to have anti-cancer effects, as well as anti-viral and anti-bacterial effects.
Advantages and Limitations for Lab Experiments
Methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate has several advantages for use in lab experiments. It is a relatively inexpensive reagent, and it is easy to synthesize and handle. In addition, it is a highly potent inhibitor of COX-2 and other enzymes, making it an ideal tool for studying the biochemical and physiological effects of compounds. However, this compound is not without its limitations. It is a highly reactive compound, and it can be toxic if handled improperly. In addition, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a variety of potential future directions for the use of methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate in scientific research. One potential direction is the development of new compounds based on this compound. Another potential direction is the use of this compound in the development of new drugs. Finally, this compound could be used to study the biochemical and physiological effects of a variety of compounds, such as hormones, drugs, and other molecules.
Synthesis Methods
Methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate can be synthesized through a variety of methods, including the use of a Friedel-Crafts acylation reaction, a nucleophilic substitution reaction, and a Suzuki-Miyaura cross-coupling reaction. In the Friedel-Crafts acylation reaction, an organic acid is reacted with an aromatic compound in the presence of an aluminum chloride catalyst to form this compound. In the nucleophilic substitution reaction, an alkyl halide is reacted with an amine in the presence of a base to form this compound. Finally, in the Suzuki-Miyaura cross-coupling reaction, an aryl halide is reacted with an organoboron compound in the presence of a palladium catalyst to form this compound.
Scientific Research Applications
Methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate has a wide range of applications in the field of scientific research. It is used as a reagent for synthesizing new compounds, as a tool for studying biochemical and physiological processes, and as a drug target for drug discovery. This compound has been used in the synthesis of a variety of compounds, including indazole-3-carboxylic acid and its derivatives, indazole-3-carboxamides, and indazole-3-carboxylic acid esters. In addition, it has been used to study the biochemical and physiological effects of a variety of compounds, such as drugs and hormones. Finally, this compound has been used as a drug target for the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate involves the reaction of 4-bromo-1H-indazole-3-carboxylic acid with trifluoromethyl iodide in the presence of a base to form the intermediate 4-(trifluoromethyl)-1H-indazole-3-carboxylic acid. This intermediate is then esterified with methanol and a catalyst to yield the final product.", "Starting Materials": [ "4-bromo-1H-indazole-3-carboxylic acid", "trifluoromethyl iodide", "base", "methanol", "catalyst" ], "Reaction": [ "Step 1: 4-bromo-1H-indazole-3-carboxylic acid is reacted with trifluoromethyl iodide in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF, at elevated temperature to form the intermediate 4-(trifluoromethyl)-1H-indazole-3-carboxylic acid.", "Step 2: The intermediate 4-(trifluoromethyl)-1H-indazole-3-carboxylic acid is then esterified with methanol in the presence of a catalyst, such as DCC, at room temperature to yield the final product, methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate.", "Overall reaction: 4-bromo-1H-indazole-3-carboxylic acid + trifluoromethyl iodide + base + methanol + catalyst -> methyl 4-(trifluoromethyl)-1H-indazole-3-carboxylate" ] } | |
CAS RN |
1360941-97-4 |
Molecular Formula |
C10H7F3N2O2 |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
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